Cas no 915923-24-9 (Methyl {[5-(aminomethyl)-1,3,4-oxadiazol-2-yl]thio}acetate)

• Product Name: Methyl {[5-(aminomethyl)-1,3,4-oxadiazol-2-yl]thio}acetate
• CAS No: 915923-24-9
• MF: C₆H₉N₃O₃S
• MW: 203.218959569931
• CID: 4719677
• Update Time: 2023-08-16

Methyl {[5-(aminomethyl)-1,3,4-oxadiazol-2-yl]thio}acetate Chemical and Physical Properties

Names and Identifiers

• methyl {[5-(aminomethyl)-1,3,4-oxadiazol-2-yl]thio}acetate
• Methyl 2-((5-(aminomethyl)-1,3,4-oxadiazol-2-yl)thio)acetate
• Methyl {[5-(aminomethyl)-1,3,4-oxadiazol-2-yl]thio}acetate

• Inchi： 1S/C6H9N3O3S/c1-11-5(10)3-13-6-9-8-4(2-7)12-6/h2-3,7H2,1H3
• InChI Key： LSWOZIFYCDLFPJ-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(CN)O1)CC(=O)OC

Computed Properties

• Exact Mass: 203.03646233 g/mol
• Monoisotopic Mass: 203.03646233 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 117
• Molecular Weight: 203.22